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Compound of Interest

Compound Name: vU0364770

Cat. No.: B1682265

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU0364770 is a potent and selective positive allosteric modulator (PAM) of the metabotropic
glutamate receptor 4 (mGIuR4). As a PAM, VU0364770 does not activate the mGIluR4 receptor
directly but enhances its response to the endogenous ligand, glutamate. This modulatory action
makes it a valuable tool for investigating the nuanced roles of mGluR4 in neuronal function and
a potential therapeutic agent for neurological disorders such as Parkinson's disease. These
application notes provide detailed protocols for the use of VU0364770 in primary neuronal
culture experiments, including cell culture, functional assays, and data analysis.

Data Presentation
In Vitro Pharmacology of VU0364770
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Parameter Species Value

EC50 (Glutamate Co-

o Rat mGIluR4 290 nM
application)
EC50 (Glutamate Co-

o Human mGIluR4 1.1 uM
application)
Antagonist Activity (IC50) MGIuR5 17.9 uM
PAM Activity (EC50) MGIuR6 6.8 uM
Inhibitory Activity (Ki) Human MAO-A 8.5 uM
Inhibitory Activity (Ki) Human MAO-B 0.72 uM

This data is compiled from studies in recombinant cell lines and indicates high potency and
selectivity for mGluRA4.

Signaling Pathways and Experimental Workflows
MGIuR4 Signaling Pathway

Activation of the mGIluR4, a Gi/o-coupled receptor, by glutamate is potentiated by VU0364770.
This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP
(cAMP) levels. Downstream effects include the modulation of ion channel activity and
neurotransmitter release.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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